ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate

• IUPAC Name: ethyl 2-[2-(2-oxo-3,4-dihydro-1H-benzo[h]quinolin-4-yl)phenoxy]acetate
• InChI: InChI=1S/C23H21NO4/c1-2-27-22(26)14-28-20-10-6-5-9-17(20)19-13-21(25)24-23-16-8-4-3-7-15(16)11-12-18(19)23/h3-12,19H,2,13-14H2,1H3,(H,24,25)
• InChI Key: QEKJNJSOQUVZLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC=C1C2CC(=O)NC3=C2C=CC4=CC=CC=C43
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

Ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate has been studied extensively for its potential applications in various fields of science. It has been shown to exhibit anti-inflammatory, antitumor, and antiviral activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate is not fully understood. However, it has been proposed that the compound may exert its biological effects through the inhibition of certain enzymes or the modulation of signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate can modulate the expression of various cytokines and chemokines involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells and inhibit viral replication. Additionally, the compound has been shown to exhibit low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, the compound has limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experimental settings.

Future Directions

There are several future directions for the study of ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate. One potential direction is the development of more efficient and cost-effective synthesis methods for the compound. Additionally, further studies are needed to elucidate the mechanism of action and potential therapeutic applications of the compound. Finally, the development of novel derivatives of ethyl [2-(2-oxo-1,2,3,4-tetrahydrobenzo[h]quinolin-4-yl)phenoxy]acetate with improved solubility and bioavailability may lead to the discovery of new drugs for the treatment of various diseases.